Photogen

• CAS No.: 156946-45-1
• Molecular Formula: C19H23I3N2O6
• Molecular Weight: 756.1 g/mol
• IUPAC Name: (6-ethoxy-6-oxohexyl) 3,5-diacetamido-2,4,6-triiodobenzoate
• InChI: InChI=1S/C19H23I3N2O6/c1-4-29-12(27)8-6-5-7-9-30-19(28)13-14(20)17(23-10(2)25)16(22)18(15(13)21)24-11(3)26/h4-9H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key: NRZZLYODXDSLEK-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCCCCOC(=O)C1=C(C(=C(C(=C1I)NC(=O)C)I)NC(=O)C)I
• Synonyms: WIN 67722; WIN-67722

Description

Photogen, also known as this compound, is a useful research compound. Its molecular formula is C19H23I3N2O6 and its molecular weight is 756.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium diatrizoate (16.1 g, 25.3 mmol) was dissolved in 180 ml of dry dimethylformamide and to this solution was added, in one portion, ethyl 6-bromohexanoate (4.5 ml, 25.3 mmol). The reaction mixture was stirred for 12 hr at ambient temperature and then poured into 1.6 1 of ice-water with stirring. The resulting white precipitate was collected by filtration, dissolved in 1:1 ethanol-ethyl acetate and the solution was treated sequentially with magnesium sulfate, decolorizing charcoal and then filtered through a short pad of silica gel. The filtrate was concentrated to dryness and dried to give 16 g (84%) of the desired product. Recrystallization from methanol-water gave analytically pure material, mp 235°-238° C. (decomp. at 275° C.); MS:M+ 756. The 1H-NMR (300 MHz) spectral data was consistent with the desired product. Calculated for C19H23I3N2O6 : C 30.18, H 3.07, I 50.35, N 3.70; Found: C 30.26, H 2.88, I 50.40, N 3.65.